2-(Pyrimidin-2-yl)ethanamine hydrochloride

• IUPAC Name: 2-pyrimidin-2-ylethanamine;hydrochloride
• InChI: InChI=1S/C6H9N3.ClH/c7-3-2-6-8-4-1-5-9-6;/h1,4-5H,2-3,7H2;1H
• InChI Key: VUGLSVSIQKZECN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)CCN.Cl
• Molecular Formula: C6H10ClN3
• DSSTOX Substance ID: DTXSID90735177
• Molecular Weight: 159.62 g/mol
• CAS RN: 1198118-04-5

Description

“2-(Pyrimidin-2-yl)ethanamine hydrochloride” is a chemical compound with the molecular formula C6H10ClN3. It has a molecular weight of 159.62 g/mol.

Synthesis Analysis

The synthesis of pyrimidine derivatives, including “2-(Pyrimidin-2-yl)ethanamine hydrochloride”, involves various methods. A study by Gu et al. describes the design and synthesis of a series of novel 2-(pyridin-2-yl) pyrimidine derivatives. The synthesis process was evaluated against immortalized rat hepatic stellate cells (HSC-T6).

Molecular Structure Analysis

The InChI code for “2-(Pyrimidin-2-yl)ethanamine hydrochloride” is 1S/C6H9N3.ClH/c7-3-2-6-8-4-1-5-9-6;/h1,4-5H,2-3,7H2;1H. This code provides a specific identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

“2-(Pyrimidin-2-yl)ethanamine hydrochloride” is a solid at room temperature.

Scientific Research Applications

DNA Interaction and Cytotoxicity Studies

2-(Pyrimidin-2-yl)ethanamine hydrochloride has been explored in studies focusing on its DNA binding properties and cytotoxicity. For instance, Cu(II) complexes with tridentate ligands, including 2-(pyrimidin-2-yl)ethanamine, showed promising DNA binding and nuclease activity. This compound was found to cause minor structural changes in calf thymus DNA, suggesting potential applications in genomic research and therapy. The study also evaluated its cytotoxicity against various cancer cell lines, revealing low toxicity levels (Kumar et al., 2012).

Synthesis of Novel Compounds

2-(Pyrimidin-2-yl)ethanamine hydrochloride has been used as a starting point in the synthesis of new compounds. For example, a series of novel ethanamines were synthesized through cyclization and other chemical reactions involving 2-(Pyrimidin-2-yl)ethanamine hydrochloride. These compounds were analyzed using NMR, showcasing the diversity of structures that can be achieved with this compound as a building block (Svete et al., 2015).

Antioxidant Properties

Another study focused on synthesizing novel bis(2-(pyrimidin-2-yl)ethoxy)alkanes from 2-(Pyrimidin-2-yl)ethanamine hydrochloride and analyzing their antioxidant properties. These compounds exhibited significant antioxidant activity in several in vitro test systems, suggesting potential applications in combating oxidative stress-related diseases (Rani et al., 2012).

Impurity Analysis in Pharmaceuticals

2-(Pyrimidin-2-yl)ethanamine hydrochloride was also studied for its role as an impurity in pharmaceutical formulations. A method was established to determine its presence in betahistine hydrochloride tablets, underlining the importance of accurately detecting and quantifying such compounds in drug manufacturing (Ron, 2015).

Cancer Research

In the field of cancer research, derivatives of 2-(Pyrimidin-2-yl)ethanamine hydrochloride have shown promising results. For instance, novel oxadiazole and trifluoromethylpyridine derivatives starting from 2-(Pyrimidin-2-yl)ethanamine hydrochloride were assessed for their in vitro anti-cancer activity, with some compounds exhibiting significant potency against various cancer cell lines (Maftei et al., 2016).

Safety and Hazards

The safety information for “2-(Pyrimidin-2-yl)ethanamine hydrochloride” indicates that it may be harmful if swallowed and may cause eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling.

Future Directions

The future directions for “2-(Pyrimidin-2-yl)ethanamine hydrochloride” and similar compounds involve further exploration of their potential biological activities. For instance, Gu et al. suggest that certain pyrimidine derivatives might be developed into novel anti-fibrotic drugs.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various enzymes and receptors, influencing cellular processes .

Mode of Action

It has been suggested that the compound may interact with its targets via the nitrogen atoms present in its structure

Biochemical Pathways

Similar compounds have been found to influence various biochemical pathways, including those involved in signal transduction and enzymatic activity .

Pharmacokinetics

The compound’s solubility in dmso, methanol, and water suggests that it may be well-absorbed and distributed in the body . The impact of these properties on the compound’s bioavailability is currently unknown.

Result of Action

Based on the potential targets and mode of action, it can be inferred that the compound may influence cellular processes and potentially alter cellular function .